![molecular formula C16H19N5OS B3127324 3-(4-(4-Methoxyphenyl)piperazino)-5-(methylamino)-4-isothiazolecarbonitrile CAS No. 338410-20-1](/img/structure/B3127324.png)
3-(4-(4-Methoxyphenyl)piperazino)-5-(methylamino)-4-isothiazolecarbonitrile
Overview
Description
3-(4-(4-Methoxyphenyl)piperazino)-5-(methylamino)-4-isothiazolecarbonitrile, also known as Lu AE58054, is a novel compound that has been extensively studied for its potential therapeutic applications in the treatment of cognitive impairment associated with Alzheimer's disease. In
Mechanism of Action
3-(4-(4-Methoxyphenyl)piperazino)-5-(methylamino)-4-isothiazolecarbonitrile AE58054 is a selective 5-HT6 receptor antagonist that acts by blocking the binding of serotonin to the 5-HT6 receptor. This blockade results in increased levels of acetylcholine and dopamine in the brain, which are important neurotransmitters involved in cognitive function.
Biochemical and Physiological Effects:
This compound AE58054 has been shown to improve cognitive function in animal models of Alzheimer's disease by increasing levels of acetylcholine and dopamine in the brain. Moreover, this compound AE58054 has been shown to improve learning and memory in animal models of cognitive impairment. Clinical trials have also demonstrated that this compound AE58054 can improve cognitive function in patients with mild to moderate Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(4-(4-Methoxyphenyl)piperazino)-5-(methylamino)-4-isothiazolecarbonitrile AE58054 is its selectivity for the 5-HT6 receptor, which reduces the risk of off-target effects. Moreover, this compound AE58054 has been extensively studied in preclinical and clinical trials, which provides a wealth of information on its potential therapeutic applications. However, one of the limitations of this compound AE58054 is its relatively low overall yield in the synthesis process.
Future Directions
There are several future directions for the study of 3-(4-(4-Methoxyphenyl)piperazino)-5-(methylamino)-4-isothiazolecarbonitrile AE58054. One direction is to investigate the potential therapeutic applications of this compound AE58054 in other cognitive disorders, such as Parkinson's disease and schizophrenia. Another direction is to explore the potential synergistic effects of this compound AE58054 with other compounds, such as acetylcholinesterase inhibitors. Moreover, further studies are needed to elucidate the long-term safety and efficacy of this compound AE58054 in humans.
Scientific Research Applications
3-(4-(4-Methoxyphenyl)piperazino)-5-(methylamino)-4-isothiazolecarbonitrile AE58054 has been extensively studied for its potential therapeutic applications in the treatment of cognitive impairment associated with Alzheimer's disease. Several preclinical studies have demonstrated that this compound AE58054 can improve cognitive function in animal models of Alzheimer's disease. Moreover, clinical trials have shown that this compound AE58054 can improve cognitive function in patients with mild to moderate Alzheimer's disease.
properties
IUPAC Name |
3-[4-(4-methoxyphenyl)piperazin-1-yl]-5-(methylamino)-1,2-thiazole-4-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5OS/c1-18-16-14(11-17)15(19-23-16)21-9-7-20(8-10-21)12-3-5-13(22-2)6-4-12/h3-6,18H,7-10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUEAKVYXNJBTKU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C(=NS1)N2CCN(CC2)C3=CC=C(C=C3)OC)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.